Cas no 51912-17-5 (Hexanedioic acid, polymer with hexahydro-2H-azepin-2-one and 1-piperazineethanamine)

Hexanedioic acid, polymer with hexahydro-2H-azepin-2-one and 1-piperazineethanamine structure
51912-17-5 structure
Product Name:Hexanedioic acid, polymer with hexahydro-2H-azepin-2-one and 1-piperazineethanamine
CAS No:51912-17-5
MF:C18H36N4O5
MW:388.502244949341
CID:375079
PubChem ID:6452530
Update Time:2025-04-19

Hexanedioic acid, polymer with hexahydro-2H-azepin-2-one and 1-piperazineethanamine Chemical and Physical Properties

Names and Identifiers

    • Hexanedioic acid, polymer with hexahydro-2H-azepin-2-one and 1-piperazineethanamine
    • azepan-2-one,hexanedioic acid,2-piperazin-1-ylethanamine
    • 51912-17-5
    • Inchi: 1S/C6H15N3.C6H11NO.C6H10O4/c7-1-4-9-5-2-8-3-6-9;8-6-4-2-1-3-5-7-6;7-5(8)3-1-2-4-6(9)10/h8H,1-7H2;1-5H2,(H,7,8);1-4H2,(H,7,8)(H,9,10)
    • InChI Key: AEIDHRUSKTYNAF-UHFFFAOYSA-N
    • SMILES: O=C1CCCCCN1.OC(CCCCC(=O)O)=O.N1(CCN)CCNCC1

Computed Properties

  • Exact Mass: 388.26878
  • Monoisotopic Mass: 388.26857026g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 7
  • Complexity: 273
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: nothing
  • Topological Polar Surface Area: 145Ų

Experimental Properties

  • PSA: 144.99
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